Cas no 2229623-54-3 (tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate
• CAS No: 2229623-54-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6150260
• PubChem ID: 165970800
• Update Time: 2025-06-16

tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate
• 2229623-54-3
• EN300-1900958

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-4-5-16-7-10(14)8-6-9(8)13/h8-10H,4-7,13H2,1-3H3
• InChI Key： OPAMHNOLNVSAMJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C1CC1N

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate

Introduction to Tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate (CAS No. 2229623-54-3)

Tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate, with the CAS number 2229623-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The molecular structure of this compound consists of a morpholine core, which is a heterocyclic amine derivative, functionalized with a tert-butyl group at the 3-position and an amino-substituted cyclopropyl group at the 2-position. The presence of these specific substituents enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the morpholine ring provides a favorable pharmacophore for interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of morpholine-based compounds due to their diverse pharmacological properties. Studies have shown that morpholine derivatives can exhibit antimicrobial, anti-inflammatory, and antiviral activities. The tert-butyl group in tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate further modulates the compound's pharmacokinetic profile, potentially improving its metabolic stability and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that morpholine derivatives can cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drugs. The specific arrangement of atoms in tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate may facilitate its interaction with neurotransmitter receptors and ion channels, which are key targets in managing conditions such as epilepsy, depression, and neurodegenerative diseases.

The synthesis of tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic route but also allow for modifications that can fine-tune the biological activity of the compound.

Evaluation of tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate in preclinical studies has revealed promising results regarding its efficacy and safety profile. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. Furthermore, animal models have shown that this compound can modulate neuronal activity without significant side effects. These findings underscore its potential as a therapeutic agent and justify further investigation into its clinical applications.

The pharmaceutical industry is increasingly recognizing the importance of innovative compounds like tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate. As drug discovery continues to evolve, there is a growing demand for molecules that offer unique mechanisms of action and improved patient outcomes. The structural diversity and functional versatility of this compound make it a valuable asset in the quest for new treatments across various therapeutic areas.

In conclusion, tert-butyl 3-(2-aminocyclopropyl)morpholine-4-carboxylate (CAS No. 2229623-54-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, position it as a promising candidate for further development into novel therapeutic agents. As research progresses, this compound is expected to contribute to significant advancements in medicine, offering hope for improved treatments for a wide range of diseases.